Cas no 2227940-97-6 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate
• CAS No: 2227940-97-6
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5569422
• PubChem ID: 165595481
• Update Time: 2025-06-23

rac-tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1635212
• rac-tert-butyl (3R,4S)-3-hydroxy-4-[(oxan-3-yl)methyl]pyrrolidine-1-carboxylate
• 2227940-97-6
• rac-tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate

• Inchi： 1S/C15H27NO4/c1-15(2,3)20-14(18)16-8-12(13(17)9-16)7-11-5-4-6-19-10-11/h11-13,17H,4-10H2,1-3H3/t11?,12-,13-/m1/s1
• InChI Key： HTPHBPZTLVISHD-VFRRUGBOSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1CC1COCCC1

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59Ų

Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate

Introduction to Rac-Tert-butyl (3R,4S)-3-Hydroxy-4-(Oxan-3-yl)methylpyrrolidine-1-Carboxylate (CAS No. 2227940-97-6)

Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate, a compound with the CAS number 2227940-97-6, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The intricate arrangement of functional groups, including the tert-butyl moiety and the hydroxy group, contributes to its distinctive chemical properties and makes it a subject of intense study in synthetic chemistry and drug discovery.

The molecular structure of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate is characterized by a pyrrolidine core, which is a common scaffold in many bioactive molecules. The presence of the oxan-3-yl group introduces an oxygen-containing heterocycle, further enhancing the compound's complexity and reactivity. This structural motif has been explored in various pharmaceutical applications, particularly in the development of enzymes inhibitors and other therapeutic agents.

In recent years, there has been a growing interest in understanding the role of chiral compounds in biological systems. The specific stereochemistry of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate, with its (3R,4S) configuration, is particularly noteworthy. This stereochemical arrangement can significantly influence the compound's interactions with biological targets, making it a valuable candidate for further investigation. Researchers have leveraged this stereochemical diversity to develop more selective and potent drugs.

The synthesis of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate involves sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. The introduction of the tert-butyl group and the hydroxymethyl functionality requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as asymmetric synthesis have been employed to achieve the desired stereochemical outcome, underscoring the compound's synthetic challenge and importance.

The pharmacological potential of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate has been explored in several preclinical studies. These investigations have revealed promising activities in modulating various biological pathways. For instance, the compound has shown potential as an inhibitor of certain enzymes that are implicated in metabolic disorders. The hydroxymethyl group and the oxan ring contribute to its ability to interact with these targets, offering a basis for further therapeutic development.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The pyrrolidine scaffold is known to be present in several neuroactive compounds, suggesting that Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate may exhibit properties that are beneficial for neurological conditions. Preliminary studies have indicated that it may interact with receptors and ion channels involved in neuronal function, opening new avenues for research.

The development of new drug candidates often involves extensive computational modeling to predict their behavior and interactions with biological targets. In the case of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate, computational studies have been instrumental in understanding its binding affinity and mechanism of action. These insights have guided researchers in optimizing the compound's structure for improved efficacy and reduced side effects.

The role of natural products as inspiration for synthetic chemistry cannot be overstated. Many bioactive molecules are derived from natural sources, and their structural features are often incorporated into synthetic analogs like Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-yl)methylpyrrolidine-1-carboxylate. The oxan ring, for example, is commonly found in natural products and has been shown to enhance biological activity. By studying these natural derivatives, chemists can gain valuable insights into designing new molecules with therapeutic potential.

The future prospects for Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(oxan-3-ylmethylpyrrolidine -1-carbox ylate are promising. Ongoing research aims to explore its full pharmacological profile and identify new applications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in drug discovery and development. The combination of innovative synthetic methods and advanced computational tools will be crucial in realizing their full potential.